Ethyl-(4-methyl-thiazol-2-ylmethyl)-amine
Overview
Description
The compound Ethyl (4-methyl-1,3-thiazol-2-yl)acetate is a related compound with a molecular formula of C8H11NO2S and a molecular weight of 185.25 . It appears as a yellow liquid .
Molecular Structure Analysis
The molecular structure of a related compound, 3- (4-methyl-thiazol-2-yl)-phenylamine, has been reported. It has a molecular weight of 190.26 and its SMILES string is Cc1csc (n1)-c2cccc (N)c2 .Physical And Chemical Properties Analysis
The related compound, Ethyl (4-methyl-1,3-thiazol-2-yl)acetate, has a molecular formula of C8H11NO2S and a molecular weight of 185.25 .Scientific Research Applications
Pharmaceutical Building Blocks
This compound is used as a building block in the pharmaceutical industry . It’s a key component in the synthesis of various drugs, contributing to their chemical structure and influencing their pharmacological properties .
Synthesis of Thiazole Substituted 1,3,4-Oxadiazole Derivatives
The compound plays a crucial role in the synthesis of new thiazole substituted 1,3,4-oxadiazole derivatives . These derivatives have been synthesized by reacting different thioamides with ethyl 4-chloro-3-oxobutanoate .
Antimicrobial Applications
Thiazole substituted 1,3,4-oxadiazole derivatives, synthesized using this compound, have shown promising antimicrobial activity . They have been found to exhibit good antibacterial and antifungal activity .
Antiretroviral Drug Development
Thiazole heterocycles, which can be synthesized using this compound, are present in several important biologically active drug molecules, such as Ritonavir, an antiretroviral drug .
Antineoplastic Drug Development
Thiazole heterocycles are also used in the development of antineoplastic drugs like Tiazofurin . These drugs are used in the treatment of cancer .
Antifungal Drug Development
Abafungin, an antifungal drug, also contains thiazole heterocycles that can be synthesized using this compound .
Antimicrobial Drug Development
Sulfathiazole, an antimicrobial drug, is another example of a medication that contains thiazole heterocycles synthesized using this compound .
Treatment of Allergies, Inflammation, and Pain
Thiazole has been used in the development of drugs for the treatment of allergies, inflammation, and pain . This highlights the compound’s potential in the development of new therapeutic agents for these conditions .
properties
IUPAC Name |
N-[(4-methyl-1,3-thiazol-2-yl)methyl]ethanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H12N2S/c1-3-8-4-7-9-6(2)5-10-7/h5,8H,3-4H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OJAWZQZIGMEFMM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNCC1=NC(=CS1)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H12N2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
156.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl-(4-methyl-thiazol-2-ylmethyl)-amine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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